3-{[(2-fluorobenzyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one

• IUPAC Name: 3-[[(2-fluorophenyl)methylamino]methyl]-3-hydroxy-1-[(4-propan-2-ylphenyl)methyl]piperidin-2-one
• InChI: InChI=1S/C23H29FN2O2/c1-17(2)19-10-8-18(9-11-19)15-26-13-5-12-23(28,22(26)27)16-25-14-20-6-3-4-7-21(20)24/h3-4,6-11,17,25,28H,5,12-16H2,1-2H3
• InChI Key: SKUIGGHAEOYGLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CCCC(C2=O)(CNCC3=CC=CC=C3F)O
• Molecular Formula: C23H29FN2O2
• Molecular Weight: 384.5 g/mol

Description

3-{[(2-fluorobenzyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one, also known as FUB-APINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, which have been widely used in laboratory experiments to study the endocannabinoid system and its effects on the body.

Mechanism of Action

3-{[(2-fluorobenzyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one is believed to exert its effects on the body by binding to the CB1 receptor in the endocannabinoid system. This receptor is primarily found in the brain and is involved in the regulation of mood, appetite, and pain sensation. When this compound binds to the CB1 receptor, it can activate various signaling pathways that lead to changes in cellular activity and physiological responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood, but studies have suggested that it may have similar effects to other synthetic cannabinoids. For example, a study by Wiley et al. (2016) found that this compound was able to activate the CB1 receptor and induce a range of physiological responses, including increased heart rate and decreased body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(2-fluorobenzyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one in laboratory experiments is that it is a relatively potent and selective agonist of the CB1 receptor. This means that it can be used to selectively activate this receptor and study its effects on the body. However, one limitation of using this compound is that it is a synthetic compound and may not accurately reflect the effects of natural cannabinoids on the body.

Future Directions

There are several potential future directions for research on 3-{[(2-fluorobenzyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one. One area of interest is the development of new synthetic cannabinoids that are more selective and potent than existing compounds. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the body, including their potential to cause addiction and other adverse health effects. Overall, this compound has the potential to be a valuable tool for studying the endocannabinoid system and its effects on the body, but further research is needed to fully understand its properties and potential applications.

Synthesis Methods

The synthesis of 3-{[(2-fluorobenzyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one involves the reaction of 2-fluorobenzylamine with 4-isopropylbenzaldehyde to form an intermediate, which is then reacted with piperidin-2-one to yield the final product. This synthesis method has been described in detail in several scientific publications, including a study by Banister et al. (2015).

Scientific Research Applications

3-{[(2-fluorobenzyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one has been used in several scientific studies to investigate its potential as a tool for studying the endocannabinoid system. For example, a study by Wiley et al. (2016) used this compound to investigate the effects of synthetic cannabinoids on the CB1 receptor, which is the primary receptor in the endocannabinoid system. Another study by De Luca et al. (2017) used this compound to investigate the effects of synthetic cannabinoids on the immune system.